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Compound of Interest

Compound Name: CZC-8004

Cat. No.: B023758

Application Notes and Protocols for CZC-8004

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of CZC-8004 stock
solutions for various experimental applications. CZC-8004 is a potent pan-kinase inhibitor
targeting a range of tyrosine kinases, including but not limited to ABL, BTK, FAK, FER, JAK1,
SRC, SYK, TEC, TNK1, TYK2, and YES.[1] It also demonstrates inhibitory activity against
EGFR and VEGFR2.[2][3][4]

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility of CZC-8004 is presented in
the table below for easy reference.
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Property Value Reference
Synonyms C2CO0nE [113]
Dianilinopyrimidine-01

CAS Number 916603-07-1 [11[5]
Molecular Formula C17H16FNs [1]
Molecular Weight 309.3 g/mol [1]

Purity >98% [1]
Formulation Crystalline solid [1]

Solubility in DMSO

5 mg/mL, 77.5 mg/mL (250.53

mM) (ultrasonication may be

[1]141[5]

required)
Solubility in DMF 2 mg/mL [1]
Solubility in Ethanol 0.1 mg/mL [1]
Solubility in DMSO:PBS (pH 0.5 mg/mL o

7.2) (1:1)

Experimental Protocols
Preparation of High-Concentration Stock Solution for In

Vitro Use

This protocol describes the preparation of a high-concentration stock solution of CZC-8004,

typically in dimethyl sulfoxide (DMSO), which can be further diluted to the desired working

concentrations for cell-based assays.

Materials:

e CZC-8004 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Vortex mixer
» Ultrasonic bath (optional, but recommended for higher concentrations)[3][4][5]
Procedure:

» Weighing: Accurately weigh the desired amount of CZC-8004 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, add 323.3 uL of DMSO to 1 mg of CZC-
8004).

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o For higher concentrations or if the compound does not fully dissolve, sonicate the solution
in an ultrasonic bath for 10-15 minutes.[3][4][5] Warming the tube to 37°C can also aid in
dissolution.[3][5]

 Sterilization (Optional): If required for your specific application, filter the stock solution
through a 0.22 um syringe filter into a new sterile tube.

» Aliquoting and Storage:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[2][3]

o Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years for long-term
stability.[2]

Stock Solution Concentration Calculator:
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Desired Mass of CZC-8004 Mass of CZC-8004 Mass of CZC-8004
Concentration (1 mg) (5 mg) (10 mg)

1mM 3.2327 mL 16.1634 mL 32.3269 mL

5mM 0.6465 mL 3.2327 mL 6.4654 mL

10 mM 0.3233 mL 1.6163 mL 3.2327 mL

Table adapted from MedChemExpress data.[6]

Preparation of Working Solutions for In Vivo Studies

For animal studies, CZC-8004 needs to be formulated in a vehicle that is safe for
administration. Below are three potential vehicle formulations. It is recommended to prepare
these solutions fresh on the day of use.[2]

Formulation 1: DMSO/PEG300/Tween-80/Saline[2]
Materials:
» CZC-8004

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)
Procedure:
e Prepare a concentrated stock of CZC-8004 in DMSO (e.g., 25.8 mg/mL).

e In a sterile tube, add the components in the following order, ensuring complete mixing after
each addition:

o 10% DMSO (from the concentrated stock)
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o 40% PEG300

o 5% Tween-80

o 45% Saline

e This formulation results in a clear solution with a solubility of at least 2.58 mg/mL (8.34 mM).

[6]
Formulation 2: DMSO/SBE-B3-CD in Saline[6]

Materials:

CZC-8004

DMSO

SBE-B3-CD (Sulfobutylether-3-cyclodextrin)

Saline (0.9% NacCl)

Procedure:

Prepare a 20% (w/v) solution of SBE-3-CD in saline.

Prepare a concentrated stock of CZC-8004 in DMSO.

Add the components in the following order, mixing well after each step:

o 10% DMSO (from the concentrated stock)

o 90% of the 20% SBE-B-CD in saline solution

This formulation yields a clear solution with a solubility of at least 2.58 mg/mL (8.34 mM).[6]

Formulation 3: DMSO/Corn Qil[4][6]

Materials:
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« CZC-8004

« DMSO

e Cornoll

Procedure:

e Prepare a concentrated stock of CZC-8004 in DMSO.

e Add the components in the following order, with thorough mixing:
o 10% DMSO (from the concentrated stock)
o 90% Corn oil

e This formulation results in a clear solution with a solubility of at least 2.58 mg/mL (8.34 mM).

[4]16]

Visualizations
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In Vitro Stock Solution Workflow
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Caption: Workflow for preparing in vitro stock solutions of CZC-8004.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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